Cas no 1428940-11-7 (1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene
• CAS No: 1428940-11-7
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• MDL: MFCD28746753
• CID: 4604072
• Update Time: 2025-06-08

1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(trifluoromethyl)benzyl bromide
• 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene

• MDL： MFCD28746753
• Inchi： 1S/C8H5Br2F3/c9-4-5-2-1-3-6(10)7(5)8(11,12)13/h1-3H,4H2
• InChI Key： VSGKSMYEZJRISO-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(CBr)=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene

Introduction to 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene (CAS No. 1428940-11-7)

1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene, identified by the CAS number 1428940-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic derivatives, characterized by its bromine substituents and a trifluoromethyl group, which contribute to its unique chemical properties and reactivity. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The bromomethyl group at the 3-position of the benzene ring introduces a high degree of reactivity, enabling further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures, which are often required in drug discovery processes. Additionally, the presence of the trifluoromethyl group at the 2-position enhances the lipophilicity and metabolic stability of derived compounds, making them more suitable for biological applications. These characteristics have positioned 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene as a key building block in medicinal chemistry.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their diverse biological activities. Studies have demonstrated that such compounds can exhibit potent effects on various biological targets, including enzymes and receptors involved in disease pathways. For instance, derivatives of 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene have been investigated for their potential as inhibitors of kinases and other enzymes implicated in cancer and inflammation. The ability to modify the benzene core with different substituents allows researchers to fine-tune the pharmacological properties of these compounds, leading to the discovery of novel therapeutic agents.

The trifluoromethyl group is a particularly important moiety in drug design due to its ability to modulate pharmacokinetic profiles. It increases the metabolic stability of molecules by resisting oxidation, thereby extending their half-life in vivo. Furthermore, it enhances binding affinity by improving lipophilicity, which is crucial for drug efficacy. The bromomethyl functionality serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex scaffolds through reactions such as alkylation and cross-coupling processes. These attributes make 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene an indispensable tool in synthetic organic chemistry.

Recent advancements in computational chemistry have also contributed to the utilization of 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene in drug discovery. Molecular modeling studies have helped predict the binding modes of this compound with biological targets, facilitating the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the optimization process, reducing the time and cost associated with traditional trial-and-error approaches. This interdisciplinary approach has been particularly successful in identifying lead compounds for further development.

The agrochemical industry has also benefited from the use of halogenated aromatic compounds like 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene. Its structural features contribute to the development of pesticides with improved efficacy and environmental safety. For example, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests while minimizing toxicity to non-target organisms. The versatility of this intermediate allows for the creation of a wide range of agrochemical products tailored to specific agricultural needs.

In conclusion, 1-bromo-3-(bromomethyl)-2-(trifluoromethyl)benzene (CAS No. 1428940-11-7) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing novel bioactive molecules. The ongoing exploration of its derivatives continues to yield promising results in drug discovery and crop protection, underscoring its importance in modern chemical research.